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Cat. No.: B194826
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A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals
Abstract

Lansoprazole N-oxide is a prominent impurity and a metabolite of lansoprazole, a widely used
proton pump inhibitor. This technical guide provides a comprehensive overview of
Lansoprazole N-oxide, focusing on its chemical and physical properties, synthesis, analytical
characterization, and known biological significance. While it is recognized as a prodrug that is
converted in vivo to lansoprazole sulfone, detailed pharmacokinetic and pharmacodynamic
data for Lansoprazole N-oxide itself are not extensively reported in publicly available
literature.[1][2] This document consolidates the existing knowledge to serve as a valuable
resource for researchers, scientists, and professionals involved in drug development and
analysis.

Introduction
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Lansoprazole is a cornerstone in the treatment of acid-related gastrointestinal disorders. The
purity and metabolic profile of lansoprazole are of critical importance for its safety and efficacy.
Lansoprazole N-oxide has been identified as a significant process-related impurity and a
product of lansoprazole degradation under acidic or basic conditions.[3] Furthermore, itis a
known metabolite formed during the oxidative metabolism of lansoprazole. Understanding the
properties and behavior of Lansoprazole N-oxide is crucial for quality control during drug
manufacturing and for a complete comprehension of lansoprazole's metabolic fate.

Chemical and Physical Properties

Lansoprazole N-oxide is a derivative of lansoprazole where the pyridine nitrogen has been
oxidized. Its fundamental properties are summarized in the table below.

Property Value Reference(s)

2-[[[3-methyl-1-oxido-4-(2,2,2-
] trifluoroethoxy)-2-
Chemical Name o _ [3]
pyridinyllmethyl]sulfinyl]-1H-

benzimidazole

Lansoprazole Impurity A,
Synonyms _ [2]
Lansoprazole EP Impurity A

CAS Number 213476-12-1
Molecular Formula C16H14F3N303S
Molecular Weight 385.36 g/mol
Appearance White to off-white solid
Melting Point 164 °C

Solubility Soluble in DMSO

UV Amax 279 nm

Synthesis of Lansoprazole N-oxide

The synthesis of Lansoprazole N-oxide is a multi-step process that can be achieved through
the oxidation of a suitable precursor. A detailed experimental protocol is provided below, based
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on established synthetic routes.

Experimental Protocol: Synthesis of Lansoprazole N-
oxide

The synthesis involves the reaction of 2-chloromethyl-3-methyl-4-(2,2,2-

trifluoroethoxy)pyridine-1-oxide with 2-mercapto-1H-benzimidazole followed by oxidation.

Step 1: Synthesis of 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-1-oxide-2-pyridyl)methyl]thio]-1H-
benzimidazole

Dissolve 2-mercapto-1H-benzimidazole (10.3 g, 68 mmol) in a solution of NaOH (4 g, 100
mmol) in water (50.0 mL).

To this solution, add a solution of 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine-1-
oxide (16 g, 62 mmol) in acetone (50.0 mL).

Stir the reaction mixture for 1 hour until the reaction is complete.
Filter the isolated solid, wash it with a 1:1 mixture of water and acetone (20.0 mL).

Dry the solid at 40-45 °C to obtain the intermediate product as a white solid.

Step 2: Oxidation to Lansoprazole N-oxide

Cool a solution of the intermediate from Step 1 (6.0 g, 16 mmol) in chloroform (30.0 mL) to
-10 to -15 °C.

Slowly add a solution of m-chloroperbenzoic acid (m-CPBA) (4.0 g, 16 mmol) in chloroform
(30.0 mL) over a period of 30 minutes, maintaining the temperature.

Pour the reaction mixture into a solution of NaOH (2.0 g, 50 mmol) in water (50.0 mL).
Adjust the pH to 8-8.5 using acetic acid.
Separate the organic and aqueous layers.

Extract the organic layer with an agueous NaOH solution (1.5 g in 30.0 mL water).
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e Wash the resulting aqueous layer with chloroform (2 x 15.0 mL) to remove any unreacted
sulfide intermediate.

e The aqueous layer contains the Lansoprazole N-oxide product.

Reactants

2-chloromethyl-3-methyl-4-
(2,2,2-trifluoroethoxy)pyridine-1-oxide

l |/2-[[[3-methyl-4-(2,2,2-trifluoroeth0xy)-1-0xide“ m-CPBA, Chloroform Lansoprazole N-oxide
2-pyridyllmethyl]thio]-1H-benzimidazole ) P
[ o
[Z»mercapto-lH-benzimidazole)

NaOH, Water/Acetone Intermediate Formation Final Product

Click to download full resolution via product page

Caption: Synthetic pathway for Lansoprazole N-oxide.

Analytical Characterization

A variety of analytical techniques are employed for the identification and quantification of
Lansoprazole N-oxide, particularly in the context of purity testing for lansoprazole drug
substances.

Chromatographic Methods

High-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography
(UPLC) are the primary methods for separating Lansoprazole N-oxide from lansoprazole and
other related impurities.
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Parameter HPLC Method 1 UPLC Method 1

Purospher®STAR RP-18
Column endcapped (5 pm) 150x4.6 Waters Acquity BEH C18
mm

Filtered and degassed mixture
of water, acetonitrile, and pH 7.0 phosphate buffer and
triethylamine (60:40:1), pH 7.0 methanol (90:10 v/v)

with phosphoric acid

Mobile Phase A

Methanol and acetonitrile
Mobile Phase B -

(50:50 viv)
Elution Isocratic Gradient
Flow Rate 0.8 mL/min Not specified
Detection UV at 285 nm UV at 285 nm
Reference(s) Not specified Not specified

Spectroscopic Methods

Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are essential
for the structural elucidation of Lansoprazole N-oxide.

4.2.1. Mass Spectrometry

High-resolution mass spectrometry (HRMS) provides accurate mass data, confirming the
elemental composition. The protonated molecular ion [M+H]* is typically observed.

L Observed m/z
lonization Mode Calculated Formula Reference(s)
[M+H]*

Electrospray -
o 386.0781 Ci16H15F3N303S™ Not specified
lonization (ESI)

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H and 13C NMR spectroscopy are used to confirm the detailed chemical structure of
Lansoprazole N-oxide. While specific chemical shift data for Lansoprazole N-oxide is not
readily available in a consolidated format, the spectra would be consistent with the assigned
structure, showing characteristic signals for the benzimidazole and pyridine ring protons, the
methyl group, the trifluoroethoxy group, and the methylene bridge.

Biological Significance and Metabolism
Role as a Prodrug and Metabolite

Lansoprazole N-oxide is described as a prodrug that is converted in vivo to lansoprazole
sulfone. It is also a metabolite of lansoprazole, formed through oxidative processes in the liver.
The metabolism of the parent drug, lansoprazole, is primarily mediated by the cytochrome
P450 (CYP) enzyme system.

o CYP3AA4: This is the major enzyme responsible for the formation of lansoprazole sulfone
from lansoprazole. It is plausible that CYP3A4 is also involved in the metabolism of
Lansoprazole N-oxide to lansoprazole sulfone N-oxide.

e CYP2C19: This enzyme is primarily involved in the 5-hydroxylation of lansoprazole.

The in vivo conversion of Lansoprazole N-oxide to lansoprazole sulfone suggests that it may
contribute to the overall pharmacological effect of lansoprazole, although the extent of this
contribution is not well-quantified.

Pharmacokinetics and Pharmacodynamics

There is a notable lack of specific, quantitative pharmacokinetic data (e.g., half-life,
bioavailability, Cmax) and pharmacodynamic data (e.g., IC50 for H*/K*-ATPase inhibition) for
Lansoprazole N-oxide in the public domain. The majority of available studies focus on the
parent compound, lansoprazole.

Signaling Pathways

Direct evidence of signaling pathways modulated by Lansoprazole N-oxide is not available.
However, the parent compound, lansoprazole, has been shown to have effects beyond proton
pump inhibition, including anti-inflammatory and antioxidant activities. These effects may be
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linked to pathways such as the Nrf2-mediated antioxidant response. Whether Lansoprazole N-
oxide shares these activities is currently unknown.
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Caption: Metabolic pathways of Lansoprazole.

Conclusion

Lansoprazole N-oxide is an important molecule in the context of the pharmaceutical chemistry
of lansoprazole. As a key impurity and a metabolite, its synthesis and characterization are well-
documented, with robust analytical methods available for its detection and quantification. While
its role as a prodrug for lansoprazole sulfone is established, a significant gap exists in the
literature regarding its specific pharmacokinetic and pharmacodynamic profile. Further research
is warranted to fully elucidate the biological activity and in vivo behavior of Lansoprazole N-
oxide to build a more complete understanding of the overall pharmacology of lansoprazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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